Cas no 111396-31-7 (2,6-Dipropyl-4-bromotetrahydropyran)
111396-31-7 structure
Product Name:2,6-Dipropyl-4-bromotetrahydropyran
CAS No:111396-31-7
MF:C11H21BrO
MW:249.187843084335
CID:2883541
Update Time:2023-08-10
2,6-Dipropyl-4-bromotetrahydropyran Chemical and Physical Properties
Names and Identifiers
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- 2,6-dipropyl-4-bromotetrahydropyran
- cis-4-bromo-2,6-dipropyltetrahydropyran
- 2,6-Dipropyl-4-bromotetrahydropyran
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- Inchi: 1S/C11H21BrO/c1-3-5-10-7-9(12)8-11(13-10)6-4-2/h9-11H,3-8H2,1-2H3
- InChI Key: WWIFLHQVSCZKBA-UHFFFAOYSA-N
- SMILES: BrC1CC(CCC)OC(CCC)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 124
- XLogP3: 4
- Topological Polar Surface Area: 9.2
2,6-Dipropyl-4-bromotetrahydropyran Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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